N-(2-ethoxyphenyl)-2-((6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[[6-[(4-methylphenyl)methyl]-5-oxo-4H-1,2,4-triazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H22N4O3S/c1-3-28-18-7-5-4-6-16(18)22-19(26)13-29-21-23-20(27)17(24-25-21)12-15-10-8-14(2)9-11-15/h4-11H,3,12-13H2,1-2H3,(H,22,26)(H,23,25,27)
• InChI Key: WGJXMSRNSYXFAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NN=C(C(=O)N2)CC3=CC=C(C=C3)C
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

N-(2-ethoxyphenyl)-2-((6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H22N4O3S and its molecular weight is 410.49. The purity is usually 95%.
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Scientific Research Applications

Bioactive Compound Research

The compound has been studied in the context of bioactive compounds from marine actinobacteria. In particular, related compounds have been isolated from marine actinobacterium Streptomyces sp., indicating a potential for biological activity, especially in terms of cytotoxic effects. This kind of research is crucial for discovering new therapeutic agents and understanding marine biochemistry (Sobolevskaya et al., 2007).

Synthesis of Novel Compounds

Research has also focused on synthesizing novel compounds using related structures. For example, derivatives of benzodifuranyl, triazines, and oxadiazepines have been synthesized, which are explored for their potential as anti-inflammatory and analgesic agents. Such studies are fundamental in drug discovery and the development of new pharmaceuticals (Abu‐Hashem et al., 2020).

Antibiotic Synthesis

The compound is also relevant in the synthesis of β-lactam antibiotics, a critical class of antibiotics. Research in this area involves creating key intermediates for the production of these antibiotics, highlighting the compound's importance in addressing bacterial infections (Cainelli et al., 1998).

Chemoselective Acetylation

In another study, the related compound N-(2-hydroxyphenyl)acetamide has been used as an intermediate in the natural synthesis of antimalarial drugs. This research involves chemoselective monoacetylation, emphasizing the compound's role in developing treatments for malaria (Magadum & Yadav, 2018).

Radiosynthesis in Herbicide Studies

The compound is also relevant in the radiosynthesis of chloroacetanilide herbicides, which is important for understanding the metabolism and mode of action of such agricultural chemicals (Latli & Casida, 1995).